Cas no 942938-28-5 (6-(2-Fluoroethoxy)-nicotinonitrile)

• Product Name: 6-(2-Fluoroethoxy)-nicotinonitrile
• CAS No: 942938-28-5
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• MDL: MFCD27933922
• CID: 5233132
• PubChem ID: 91349600
• Update Time: 2026-03-08

6-(2-Fluoroethoxy)-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2-Fluoroethoxy)-nicotinonitrile

• MDL： MFCD27933922
• Inchi： 1S/C8H7FN2O/c9-3-4-12-8-2-1-7(5-10)6-11-8/h1-2,6H,3-4H2
• InChI Key： LNDXQUOODQMNDU-UHFFFAOYSA-N
• SMILES： C1=NC(OCCF)=CC=C1C#N

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-(2-Fluoroethoxy)-nicotinonitrile

6-(2-Fluoroethoxy)-nicotinonitrile: A Comprehensive Overview

The compound 6-(2-Fluoroethoxy)-nicotinonitrile, identified by the CAS registry number CAS No. 942938-28-5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of fluorinated nicotinonitriles, which are known for their unique electronic properties and potential applications in drug design and advanced materials.

The molecular structure of 6-(2-Fluoroethoxy)-nicotinonitrile consists of a nicotinonitrile core, which is a pyridine derivative with a nitrile group at the 3-position. The substitution at the 6-position with a 2-fluoroethoxy group introduces a fluorinated ether moiety, which significantly influences the compound's electronic properties, solubility, and reactivity. This substitution pattern is strategically designed to enhance the compound's bioavailability and stability, making it a promising candidate for various applications.

Recent studies have highlighted the potential of fluorinated nicotinonitriles as building blocks in medicinal chemistry. The presence of the fluorine atom in the ethoxy group imparts unique electronic effects, such as increased lipophilicity and improved metabolic stability. These properties are highly desirable in drug development, where molecules with optimal pharmacokinetic profiles are sought after. Researchers have explored the use of CAS No. 942938-28-5 in designing novel inhibitors for various enzyme targets, including kinases and proteases.

In addition to its pharmacological applications, 6-(2-Fluoroethoxy)-nicotinonitrile has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in catalysis and sensor technology. Recent advancements in green chemistry have also highlighted the potential of this compound as an eco-friendly alternative to traditional reagents in organic synthesis.

The synthesis of CAS No. 942938-28-5 involves a multi-step process that combines nucleophilic aromatic substitution with fluorination techniques. The key challenge lies in achieving high yields while maintaining the integrity of the sensitive functional groups. Researchers have optimized reaction conditions, such as temperature and solvent systems, to address these challenges effectively.

The physical properties of 6-(2-Fluoroethoxy)-nicotinonitrile, including its melting point, boiling point, and solubility parameters, have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies provide valuable insights into the compound's behavior under various conditions, which is crucial for its practical applications.

In conclusion, CAS No. 942938-28-5, or 6-(2-Fluoroethoxy)-nicotinonitrile, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.